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Compound of Interest

Compound Name: omega-conotoxin MVIIC

CAS No.: 147794-23-8

Cat. No.: B582968

Get Quote

Executive Safety Summary
Omega-conotoxin MVIIC is a potent neurotoxic peptide derived from Conus magus. It

functions as a high-affinity blocker of N-type and P/Q-type voltage-gated calcium channels

(CaV2.2 and CaV2.1). While an invaluable tool for neuroscience research, accidental exposure

via injection or mucosal absorption can lead to severe neuromuscular blockade.

Critical Operational Warning: Standard autoclaving is insufficient for the disposal of low-

molecular-weight peptide toxins like MVIIC. These peptides possess high thermal stability due

to their compact disulfide-bonded structure. Chemical inactivation followed by incineration is

the only validated disposal method.

Mechanism of Inactivation
To guarantee safety, we must understand the chemistry of the hazard. Omega-conotoxin
MVIIC is stabilized by a specific arrangement of disulfide bridges (Cys-Cys bonds) that lock the

peptide into its active conformation.
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The Failure of Heat: Thermal denaturation (autoclaving) may unfold the protein temporarily,

but upon cooling, the disulfide bonds can facilitate refolding into a toxic conformation.

The Chemical Solution (Oxidative Hydrolysis): The combination of Sodium Hypochlorite

(NaOCl) and Sodium Hydroxide (NaOH) acts synergistically:

NaOCl (Bleach): Oxidizes the sulfur atoms, permanently rupturing the disulfide bridges.

NaOH: Increases pH to accelerate peptide bond hydrolysis, breaking the primary

backbone of the toxin.

Pre-Operational Assessment & PPE
Before handling MVIIC, verify the following controls are in place.

Category Requirement Rationale

Primary Containment
Class II Biosafety Cabinet

(BSC)

Prevents aerosolization of

lyophilized powder.

Hand Protection Double-gloving (Nitrile)

Latex is permeable to certain

solvents used to reconstitute

toxins. Nitrile offers superior

chemical resistance.

Eye Protection Chemical Splash Goggles

Standard safety glasses do not

seal against liquid splashes

during inactivation.

Sharps Control No Needles Policy

Whenever possible, use blunt-

end cannulas. Needle-stick

injury is the primary high-risk

exposure route.

Validated Inactivation Protocols
A. The "Gold Standard" Inactivation Solution
For all liquid waste, spills, and glassware decontamination, prepare the following solution fresh:
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2.5% Sodium Hypochlorite (NaOCl)[1][2][3]

0.25 N Sodium Hydroxide (NaOH)[1][2][3]

Note: Standard household bleach is ~5-6% NaOCl. A 1:2 dilution with water, supplemented with

NaOH, achieves the target concentration.

B. Step-by-Step Disposal Workflows
Scenario 1: Liquid Waste (Stock solutions, cell culture media)

Containment: Move liquid waste to a chemical fume hood or BSC.

Treatment: Add an equal volume of the Inactivation Solution to the liquid waste.

Target: Final concentration >1% NaOCl.[2][3]

Reaction Time: Allow to stand for 60 minutes. Agitate gently every 15 minutes.

Neutralization: Check pH. If highly basic, neutralize with dilute HCl to pH 7-9 (only if required

by your local EHS for pickup).

Disposal: Tag as "Deactivated Biological Toxin - Chemical Waste". Do NOT pour down the

drain. Hand over to EHS for incineration.

Scenario 2: Solid Waste (Vials, Tips, Pipettes)
Immersion: Submerge all contaminated solids (tips, empty vials) in a beaker containing the

Inactivation Solution.

Soak Time: Ensure total immersion for 60 minutes.

Separation: Decant the liquid (treat as Scenario 1).

Disposal: Place solids in a biohazard sharps container or chemical waste drum designated

for incineration.

Scenario 3: Powder Spills (Lyophilized Toxin)
Cover: Gently cover the powder with paper towels to prevent aerosolization.
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Dampen: Slowly wet the towels with Inactivation Solution. Do not flood (creates runoff).

Wait: Allow 30 minutes of contact time.

Clean: Wipe up the slurry. Re-clean the surface with fresh bleach solution, followed by water.

Comparative Efficacy Data
The following table summarizes why the NaOCl + NaOH combination is required.

Treatment Method
Efficacy against
Conotoxins

Status

Autoclave (121°C, 1 hr) Low / Unreliable NOT RECOMMENDED [1, 2]

1.0% NaOCl (Bleach only) Moderate
Acceptable for surface wipes,

but not bulk waste.

2.5% NaOCl + 0.25N NaOH High (Complete)
REQUIRED for liquid waste

and spills [1, 3].[1][3]

Incineration (>1500°F) Absolute
Final disposal method for all

deactivated waste.

Operational Decision Tree (Workflow)
The following diagram outlines the logical flow for determining the correct disposal path.
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Start: Omega-Conotoxin MVIIC Waste

Identify Waste Type

Liquid Waste
(Media, Aliquots)

Solid Waste
(Vials, Tips, PPE)

Add 2.5% NaOCl + 0.25N NaOH
(1:1 Ratio)

Submerge in 2.5% NaOCl + 0.25N NaOH
(60 Minutes)

Wait 60 Minutes
(Oxidation of Disulfides)

Can it go down drain?

NO. Never pour toxins down drain.

Strict Prohibition

Label: 'Deactivated Toxin'
Chemical Waste

Final Disposal:
High-Temp Incineration

Click to download full resolution via product page
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Figure 1: Decision matrix for the safe inactivation and disposal of Omega-conotoxin MVIIC.

Note the strict prohibition on drain disposal even after chemical inactivation.

Emergency Response
Skin Exposure: Wash immediately with soap and water for 15 minutes.[4] Do not scrub hard

(abrades skin). Seek medical attention.

Needle Stick: Force bleeding immediately, wash with soap/water, and proceed to the ER.

Bring the SDS.

Ingestion: Do not induce vomiting. Transport to ER immediately.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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omega-conotoxin-mviic]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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